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This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on improving the efficacy of Codlemone for

managing high-density codling moth (Cydia pomonella) populations. This resource offers

troubleshooting advice, frequently asked questions, detailed experimental protocols, and

quantitative data to support your research and development efforts.

Frequently Asked Questions (FAQs)
Q1: What is Codlemone and how does it work?

Codlemone, the primary component of the codling moth sex pheromone, is (E,E)-8,10-

dodecadien-1-ol. It functions through a mechanism called mating disruption.[1] By permeating

the atmosphere with synthetic Codlemone, the ability of male moths to locate females for

mating is significantly impaired. This leads to a reduction in successful mating events and

subsequently, a decrease in the pest population over time.

Q2: Why is the efficacy of Codlemone reduced in high-density codling moth populations?

In high-density populations, the probability of male moths locating females by chance

increases, even in a pheromone-saturated environment. The sheer number of moths can

overwhelm the mating disruption effect.[2] Additionally, in orchards with a history of high pest

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1669284?utm_src=pdf-interest
https://www.benchchem.com/product/b1669284?utm_src=pdf-body
https://www.benchchem.com/product/b1669284?utm_src=pdf-body
https://www.benchchem.com/product/b1669284?utm_src=pdf-body
https://www.researchgate.net/publication/5966499_Codling_Moth_Management_and_Chemical_Ecology
https://www.benchchem.com/product/b1669284?utm_src=pdf-body
https://www.benchchem.com/product/b1669284?utm_src=pdf-body
https://www.inhort.pl/files/journal_IO/contents/2013_1/JHortRes21_1_09.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pressure, a larger reservoir of mated females may already be present, contributing to ongoing

crop damage.[2]

Q3: What are the key factors influencing the effectiveness of Codlemone-based mating

disruption?

Several factors can impact the success of a Codlemone mating disruption program:

Pest Population Density: Mating disruption is most effective at low to moderate pest

population densities.[2]

Dispenser Density and Distribution: A higher density of pheromone release points generally

leads to more effective disruption and reduced fruit injury.[3][4]

Dispenser Technology and Release Rate: Different dispenser types have varying release

rates and longevity, which can affect season-long efficacy.[5][6]

Orchard Characteristics: Orchard size, tree canopy density, and wind conditions can

influence pheromone distribution.

Immigration of Mated Females: Orchards located near untreated areas may experience an

influx of already mated females, reducing the overall effectiveness of the program.

Q4: Can Codlemone be used in combination with other pest control methods?

Yes, integrating Codlemone with other control strategies is often recommended, especially in

high-density situations. This approach, known as Integrated Pest Management (IPM), can

include:

Insecticides: Targeted insecticide applications can be used to reduce the initial pest

population to a level where mating disruption can be more effective.

Kairomones: The addition of pear ester, a kairomone that attracts both male and female

codling moths, can enhance monitoring and, in some cases, improve control when used with

Codlemone.[7]
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Attract-and-Kill Strategies: These formulations combine Codlemone with a contact

insecticide, luring male moths to a lethal source.[8]

Q5: Are there concerns about codling moth resistance to Codlemone?

While resistance to Codlemone in the form of behavioral changes has been a topic of

research, the primary concern for resistance is often related to the insecticides used in

conjunction with mating disruption. However, monitoring for any changes in moth behavior and

response to Codlemone is a crucial aspect of a long-term management strategy.

Troubleshooting Guide
Problem: High levels of fruit damage despite using Codlemone dispensers.
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Potential Cause Troubleshooting Steps

High Initial Population Density

1. Assess Population: Use high-load pheromone

traps with a pear ester kairomone to accurately

monitor both male and female populations. 2.

Initial Knockdown: Apply a targeted insecticide

treatment at the beginning of the season to

lower the pest pressure before deploying

Codlemone dispensers.

Insufficient Dispenser Density

1. Increase Dispenser Rate: Research has

shown that higher densities of pheromone

sources provide superior disruption.[4] Consider

increasing the number of dispensers per

hectare, especially around orchard borders. 2.

Uniform Distribution: Ensure dispensers are

placed evenly throughout the orchard, following

the manufacturer's recommendations for height

and placement within the tree canopy.

Immigration of Mated Females

1. Border Treatments: Create a buffer zone by

treating the perimeter of the orchard with a

higher density of dispensers or with an attract-

and-kill product. 2. Area-Wide Management:

Collaborate with neighboring orchards to

implement a coordinated mating disruption

program to reduce the overall regional pest

pressure.

Improper Dispenser Timing or Type

1. Application Timing: Deploy dispensers before

the first moth flight of the season. 2. Dispenser

Choice: Select a dispenser with a release rate

and longevity appropriate for the length of the

codling moth flight season in your region. Refer

to the data tables below for comparisons of

different dispenser types.[5][6]

Problem: Low or no male moth capture in monitoring traps within the treated area.
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Potential Cause Troubleshooting Steps

"Trap Shutdown" due to Effective Mating

Disruption

1. Use High-Load Lures: Standard pheromone

lures may not be attractive enough in a

pheromone-saturated environment. Use high-

load Codlemone lures, often in combination with

pear ester, for more accurate monitoring.[9] 2.

Assess Fruit Damage: Rely on direct fruit

inspection to gauge the effectiveness of the

program, as trap catch may not be a reliable

indicator.

Incorrect Trap Placement

1. Trap Height and Location: Place traps in the

upper third of the tree canopy, consistent with

codling moth flight behavior.

Data Presentation
Table 1: Comparison of Codlemone Dispenser Release Rates Over Time

Dispenser
Brand

Initial Release
Rate (µ g/hour
)

Release Rate
after 14 Days
(µ g/hour )

Release Rate
after 90 Days
(µ g/hour )

Release Rate
after 140 Days
(µ g/hour )

Isomate-C plus 7.27 - - 2.51

Isomate-CTT - 13.89 6.34 7.23

Checkmate 52.22 7.99 - 0.52

Cidetrak - 3.79 - 0.28

Data adapted from a study conducted in a Utah apple orchard.[5]

Table 2: Efficacy of Mating Disruption Formulations in Relation to Codling Moth Population

Density
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Formulation Population Density
Efficacy (Fruit Damage
Reduction %)

Ecodian CP Low 81.2%

Ecodian CP High 62.1%

Isomate CTT Low 95.8%

Isomate CTT High 54.2%

Data adapted from field experiments comparing two commercial pheromone preparations.[2]

Experimental Protocols
Protocol 1: Field Efficacy Trial for Codlemone Mating
Disruption
This protocol outlines a method for evaluating the effectiveness of a Codlemone mating

disruption program in a high-density population.

1. Experimental Design:

Select replicated plots of at least 1 hectare each.

Establish both treated (mating disruption) and untreated control plots.

To minimize interference, ensure a buffer zone of at least 100 meters between plots.

2. Treatment Application:

In the treated plots, deploy Codlemone dispensers at the desired density (e.g., 500-1000

dispensers/ha) before the anticipated first flight of the codling moth.[2]

Distribute dispensers uniformly throughout the canopy, typically in the upper third of the

trees.

3. Monitoring and Data Collection:
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Deploy high-load Codlemone traps combined with a pear ester lure in both treated and

control plots to monitor male and female moth populations.

Inspect a random sample of at least 1,000 fruits per plot at regular intervals and at harvest to

assess the percentage of fruit damage.

Record the number of larvae found in corrugated cardboard bands placed around tree trunks

to estimate the overwintering population.[2]

4. Data Analysis:

Calculate the efficacy of the mating disruption treatment using Abbott's formula: Efficacy (%)

= [(% damage in control - % damage in treated) / % damage in control] x 100.

Statistically compare moth trap captures and fruit damage between treated and control plots

using appropriate statistical tests (e.g., t-test or ANOVA).

Protocol 2: Wind Tunnel Bioassay for Male Codling Moth
Response to Codlemone
This protocol details a laboratory-based method to evaluate the behavioral response of male

codling moths to different Codlemone formulations or blends.

1. Insect Rearing:

Rear codling moth larvae on an artificial diet under controlled conditions (e.g., 23°C, 60%

RH, 16:8 L:D photoperiod).[10]

Separate male pupae to ensure a supply of virgin males for the bioassay.

2. Wind Tunnel Setup:

Use a Plexiglas wind tunnel (e.g., 0.9 x 0.9 x 3 m) with controlled airflow (e.g., 0.3 m/s),

temperature (e.g., 20-26°C), and light intensity.[10][11]

3. Stimulus Preparation and Delivery:
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Load a rubber septum or other dispenser with a precise amount of the Codlemone
formulation to be tested (e.g., 10 µg).[10]

Place the dispenser at the upwind end of the wind tunnel.

4. Bioassay Procedure:

Introduce individual 2-3 day old virgin male moths into the downwind end of the tunnel.[11]

Observe and record the following behaviors for a set period (e.g., 3 minutes): wing fanning,

taking flight, upwind flight, and contact with the pheromone source.[10]

Test a sufficient number of males for each treatment (e.g., 15-20) and a control (solvent

only).[11]

5. Data Analysis:

Analyze the percentage of males exhibiting each behavior for the different treatments using

statistical tests such as chi-square or logistic regression.

Protocol 3: Electroantennography (EAG) for Assessing
Antennal Response to Codlemone
EAG is an electrophysiological technique to measure the response of a moth's antenna to

volatile compounds.

1. Insect and Antenna Preparation:

Immobilize a male codling moth.

Carefully excise one antenna at its base under a dissection microscope.

Mount the antenna between two electrodes using a conductive gel. The base of the antenna

is connected to the reference electrode, and the tip to the recording electrode.

2. Stimulus Preparation and Delivery:

Prepare serial dilutions of Codlemone in a solvent like hexane (e.g., 0.01 to 100 µg/µL).
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Apply a standard volume (e.g., 10 µL) of each dilution onto a filter paper strip and insert it

into a Pasteur pipette.

Deliver a puff of air through the pipette to direct the odorant over the antenna.

3. Data Recording and Analysis:

Record the electrical potential (in millivolts) generated by the antenna in response to each

stimulus using an EAG system.

Measure the amplitude of the negative voltage deflection for each response.

Generate a dose-response curve by plotting the EAG response against the logarithm of the

Codlemone concentration.
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Caption: Simplified signaling pathway of Codlemone perception in male codling moths.
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Caption: Workflow for a field trial evaluating Codlemone efficacy.
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Caption: Logical troubleshooting flow for poor Codlemone efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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